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Compound of Interest

Compound Name: N4-Acetylsulfamethoxazole-d4

Cat. No.: B561764

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N4-Acetylsulfamethoxazole-d4, a
deuterated internal standard crucial for the accurate quantification of its parent drug,
sulfamethoxazole, and its primary metabolite, N4-Acetylsulfamethoxazole. This document
details its chemical and physical properties, outlines experimental protocols for its use in
analytical methods, and describes the metabolic pathway of sulfamethoxazole.

Quantitative Data

The following table summarizes the key quantitative data for N4-Acetylsulfamethoxazole-d4.
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Property Value Source(s)
CAS Number 1215530-54-3 [1]
Molecular Formula C12H9D4aN304S [2]
Molecular Weight 299.34 g/mol [1]
Exact Mass 299.08778406 Da [1]
Purity >98% [2]
Appearance Solid [2]
Solubility Soluble in DMSO and 2]
Methanol
Storage Conditions -20°C for long-term storage [2]

Metabolic Pathway of Sulfamethoxazole

N4-Acetylsulfamethoxazole is the primary metabolite of the antibiotic sulfamethoxazole. The
metabolic process predominantly occurs in the liver through N-acetylation, catalyzed by N-
acetyltransferase enzymes.[3] This pathway is a critical determinant of the pharmacokinetic
profile of sulfamethoxazole. The deuterated form, N4-Acetylsulfamethoxazole-d4, serves as
an ideal internal standard for tracking this metabolic conversion and quantifying both the parent
drug and its metabolite in biological matrices. In some biological systems, such as in rice, it has
been observed that N4-acetyl-sulfamethoxazole can be transformed back into
sulfamethoxazole.[4][5]
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Caption: Metabolic pathway of Sulfamethoxazole to N4-Acetylsulfamethoxazole.

Experimental Protocols
Synthesis of N4-Acetylsulfamethoxazole-d4 (Proposed)

While a specific detailed protocol for the synthesis of N4-Acetylsulfamethoxazole-d4 is not
readily available in the provided search results, a plausible synthetic route would involve the
acetylation of sulfamethoxazole-d4. The deuteration of the aniline ring of sulfamethoxazole
could be achieved through acid-catalyzed hydrogen-deuterium exchange in the presence of a
deuterium source like D20 or deuterated acids.

Reaction Scheme:

H/D Exchange Acetylation
(e.g., DCI, D20) > (Acetic Anhydride)

Sulfamethoxazole Sulfamethoxazole-d4 N4-Acetylsulfamethoxazole-d4

Click to download full resolution via product page

Caption: Proposed synthesis workflow for N4-Acetylsulfamethoxazole-d4.

Analytical Method: Quantification of Sulfamethoxazole
in Wastewater using HPLC-MS/MS

This protocol describes a high-performance liquid chromatography-tandem mass spectrometry
(HPLC-MS/MS) method for the determination of sulfamethoxazole in wastewater, utilizing N4-
Acetylsulfamethoxazole-d4 as a surrogate internal standard.[6]

3.2.1. Materials and Reagents

N4-Acetylsulfamethoxazole-d4

Sulfamethoxazole (analytical standard)

Formic acid

Acetonitrile (HPLC grade)
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e Methanol (HPLC grade)

e Deionized water

e Solid Phase Extraction (SPE) cartridges (e.g., C18)

3.2.2. Sample Preparation

Acidify the wastewater sample to pH 4.

Spike the sample with a known concentration of N4-Acetylsulfamethoxazole-d4 internal
standard (e.g., 5 ng).[6]

Enrich the sample using a Solid Phase Extraction (SPE) cartridge.

Wash the cartridge with deionized water.

Elute the analyte and internal standard with methanol.

Evaporate the eluent to dryness under a gentle stream of nitrogen.

Reconstitute the residue in the initial mobile phase.[6]

3.2.3. HPLC Conditions

Column: C18 HPLC column (e.g., 150 x 2.1 mm, 3.5 um)[6]

e Mobile Phase A: 0.1% Formic acid in water[6]

» Mobile Phase B: 0.1% Formic acid in acetonitrile[6]

e Flow Rate: 0.2 mL/min[6]

e Injection Volume: 20 pL[6]

o Gradient Program: A suitable gradient to separate sulfamethoxazole from matrix
components.

3.2.4. MS/MS Conditions
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« lonization Mode: Positive Electrospray lonization (ESI+)

e Scan Type: Selected Reaction Monitoring (SRM)

e Precursor lon (Sulfamethoxazole): To be determined based on the specific instrument.
e Product lon(s) (Sulfamethoxazole): To be determined based on the specific instrument.

e Precursor lon (N4-Acetylsulfamethoxazole-d4): To be determined based on the specific
instrument.

e Product lon(s) (N4-Acetylsulfamethoxazole-d4): To be determined based on the specific
instrument.

3.2.5. Quantification

Quantification is performed by creating a calibration curve using the peak area ratios of the
analyte to the internal standard.[6]

Experimental Workflow:
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Caption: Workflow for the analysis of Sulfamethoxazole in wastewater.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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